Cas no 2171848-49-8 (5-(4-tert-butylcyclohexyl)-2-ethyl-1,3,2lambda5-dioxaphosphinane-2-thione)
5-(4-tert-butylcyclohexyl)-2-ethyl-1,3,2lambda5-dioxaphosphinane-2-thione Chemical and Physical Properties
Names and Identifiers
-
- 5-(4-tert-butylcyclohexyl)-2-ethyl-1,3,2lambda5-dioxaphosphinane-2-thione
- EN300-1459353
- 2171848-49-8
-
- Inchi: 1S/C15H29O2PS/c1-5-18(19)16-10-13(11-17-18)12-6-8-14(9-7-12)15(2,3)4/h12-14H,5-11H2,1-4H3
- InChI Key: ZXCOQPGBVTYLOR-UHFFFAOYSA-N
- SMILES: S=P1(CC)OCC(CO1)C1CCC(C(C)(C)C)CC1
Computed Properties
- Exact Mass: 304.16258833g/mol
- Monoisotopic Mass: 304.16258833g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 331
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.8
- Topological Polar Surface Area: 50.6Ų
5-(4-tert-butylcyclohexyl)-2-ethyl-1,3,2lambda5-dioxaphosphinane-2-thione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1459353-0.05g |
5-(4-tert-butylcyclohexyl)-2-ethyl-1,3,2lambda5-dioxaphosphinane-2-thione |
2171848-49-8 | 0.05g |
$1020.0 | 2023-05-23 | ||
| Enamine | EN300-1459353-0.1g |
5-(4-tert-butylcyclohexyl)-2-ethyl-1,3,2lambda5-dioxaphosphinane-2-thione |
2171848-49-8 | 0.1g |
$1068.0 | 2023-05-23 | ||
| Enamine | EN300-1459353-0.25g |
5-(4-tert-butylcyclohexyl)-2-ethyl-1,3,2lambda5-dioxaphosphinane-2-thione |
2171848-49-8 | 0.25g |
$1117.0 | 2023-05-23 | ||
| Enamine | EN300-1459353-0.5g |
5-(4-tert-butylcyclohexyl)-2-ethyl-1,3,2lambda5-dioxaphosphinane-2-thione |
2171848-49-8 | 0.5g |
$1165.0 | 2023-05-23 | ||
| Enamine | EN300-1459353-1.0g |
5-(4-tert-butylcyclohexyl)-2-ethyl-1,3,2lambda5-dioxaphosphinane-2-thione |
2171848-49-8 | 1g |
$1214.0 | 2023-05-23 | ||
| Enamine | EN300-1459353-2.5g |
5-(4-tert-butylcyclohexyl)-2-ethyl-1,3,2lambda5-dioxaphosphinane-2-thione |
2171848-49-8 | 2.5g |
$2379.0 | 2023-05-23 | ||
| Enamine | EN300-1459353-5.0g |
5-(4-tert-butylcyclohexyl)-2-ethyl-1,3,2lambda5-dioxaphosphinane-2-thione |
2171848-49-8 | 5g |
$3520.0 | 2023-05-23 | ||
| Enamine | EN300-1459353-10.0g |
5-(4-tert-butylcyclohexyl)-2-ethyl-1,3,2lambda5-dioxaphosphinane-2-thione |
2171848-49-8 | 10g |
$5221.0 | 2023-05-23 | ||
| Enamine | EN300-1459353-50mg |
5-(4-tert-butylcyclohexyl)-2-ethyl-1,3,2lambda5-dioxaphosphinane-2-thione |
2171848-49-8 | 50mg |
$1020.0 | 2023-09-29 | ||
| Enamine | EN300-1459353-100mg |
5-(4-tert-butylcyclohexyl)-2-ethyl-1,3,2lambda5-dioxaphosphinane-2-thione |
2171848-49-8 | 100mg |
$1068.0 | 2023-09-29 |
5-(4-tert-butylcyclohexyl)-2-ethyl-1,3,2lambda5-dioxaphosphinane-2-thione Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on 5-(4-tert-butylcyclohexyl)-2-ethyl-1,3,2lambda5-dioxaphosphinane-2-thione
Introduction to 5-(4-tert-butylcyclohexyl)-2-ethyl-1,3,2lambda5-dioxaphosphinane-2-thione (CAS No. 2171848-49-8)
5-(4-tert-butylcyclohexyl)-2-ethyl-1,3,2lambda5-dioxaphosphinane-2-thione is a specialized phosphorus-containing heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2171848-49-8, belongs to the class of dioxaphosphinane derivatives, which are known for their unique structural and chemical properties. The presence of both sulfur and phosphorus in its core structure imparts distinctive reactivity and potential biological activity, making it a subject of intense study in drug discovery and development.
The molecular structure of 5-(4-tert-butylcyclohexyl)-2-ethyl-1,3,2lambda5-dioxaphosphinane-2-thione features a rigid dioxaphosphinane ring system substituted with an ethyl group at the 2-position and a tert-butyl group at the 4-position of the cyclohexyl ring. This arrangement contributes to steric hindrance and electronic effects that can influence its interactions with biological targets. The thione (-S-) group at the 2-position further enhances its potential as a pharmacophore, allowing for various hydrogen bonding and coordination interactions with biological molecules.
In recent years, there has been a growing interest in phosphorus-containing heterocycles due to their role as key structural motifs in many biologically active compounds. Phosphorus atoms can participate in diverse chemical reactions, including nucleophilic substitution, metal coordination, and redox processes, which are crucial for designing effective therapeutic agents. The dioxaphosphinane scaffold, in particular, has been explored for its ability to mimic oxygen-containing heterocycles while introducing unique electronic properties.
One of the most compelling aspects of 5-(4-tert-butylcyclohexyl)-2-ethyl-1,3,2lambda5-dioxaphosphinane-2-thione is its potential application in the development of novel pharmaceuticals. Researchers have been investigating its derivatives for their antimicrobial, anti-inflammatory, and anticancer properties. The tert-butyl group enhances lipophilicity, which can improve membrane permeability and bioavailability, while the thione moiety may contribute to redox-active properties that are relevant to cellular signaling pathways.
Recent studies have demonstrated that modifications of the dioxaphosphinane ring can lead to compounds with enhanced binding affinity to specific biological targets. For instance, derivatives of this class have shown promise in inhibiting enzymes involved in cancer progression by targeting their active sites. The flexibility provided by the cyclohexyl ring allows for conformational adjustments that can optimize binding interactions with proteins or nucleic acids.
The synthesis of 5-(4-tert-butylcyclohexyl)-2-ethyl-1,3,2lambda5-dioxaphosphinane-2-thione involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the dioxaphosphinane core typically involves phosphination reactions followed by cyclization steps. The subsequent functionalization with the tert-butyl and ethyl groups requires careful consideration to avoid unwanted side products. Advanced synthetic techniques such as transition-metal catalysis have been employed to improve yields and selectivity.
The pharmacological evaluation of this compound has revealed intriguing results in preclinical studies. Its ability to modulate enzyme activity suggests potential therapeutic applications in treating various diseases. However, further research is needed to fully elucidate its mechanism of action and assess its safety profile. In vitro assays have shown that derivatives of this compound can interact with multiple targets simultaneously, indicating a polypharmacological approach that could be advantageous in treating complex conditions.
The structural features of 5-(4-tert-butylcyclohexyl)-2-ethyl-1,3,2lambda5-dioxaphosphinane-2-thione also make it an attractive scaffold for medicinal chemists seeking novel lead compounds. The combination of lipophilicity and hydrogen bonding capabilities provided by the substituents allows for optimization across multiple pharmacokinetic parameters. Computational modeling has been instrumental in predicting binding affinities and designing analogs with improved properties.
In conclusion,5-(4-tert-butylcyclohexyl)-2-ethyl-1,3,2lambda5-dioxaphosphinane-2-thione (CAS No. 2171848-49-8) represents a promising candidate for further exploration in drug discovery. Its unique structural features and potential biological activity position it as a valuable compound for developing new therapeutic agents. As research continues to uncover new applications for phosphorus-containing heterocycles,this compound is likely to play an important role in future pharmaceutical innovations.
2171848-49-8 (5-(4-tert-butylcyclohexyl)-2-ethyl-1,3,2lambda5-dioxaphosphinane-2-thione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)